molecular formula C10H22N2O B8378768 2-Methyl-1-(4-methylamino-piperidin-1-yl)-propan-2-ol

2-Methyl-1-(4-methylamino-piperidin-1-yl)-propan-2-ol

Cat. No.: B8378768
M. Wt: 186.29 g/mol
InChI Key: AESMNVMLRJMXIM-UHFFFAOYSA-N
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Description

2-Methyl-1-(4-methylamino-piperidin-1-yl)-propan-2-ol is a useful research compound. Its molecular formula is C10H22N2O and its molecular weight is 186.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H22N2O

Molecular Weight

186.29 g/mol

IUPAC Name

2-methyl-1-[4-(methylamino)piperidin-1-yl]propan-2-ol

InChI

InChI=1S/C10H22N2O/c1-10(2,13)8-12-6-4-9(11-3)5-7-12/h9,11,13H,4-8H2,1-3H3

InChI Key

AESMNVMLRJMXIM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CN1CCC(CC1)NC)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CCOC(=O)NC1CCN(CC(C)(C)O)CC1
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Synthesis routes and methods II

Procedure details

A mixture of the above described [1-(2-hydroxy-2-methyl-propyl)-piperidin-4-yl]-carbamic acid ethyl ester (2.35 g, 10 mmol) in tetrahydrofuran (40 mL) with lithium aluminum hydride (913 mg, 24 mmol) was refluxed for 16 h. Cooled to 0° C., added water (0.913 mL), then at 23° C. 15% NaOH solution (2.739 mL), then again water (0.913 mL), stirred at 23° C. for 30 min, filtered the solid off, washed with tetrahydrofuran, the filtrate was evaporated to give the title compound as a colorless oil (1.80 g, 100%); MS: m/e=187.2 (M+H+).
Name
[1-(2-hydroxy-2-methyl-propyl)-piperidin-4-yl]-carbamic acid ethyl ester
Quantity
2.35 g
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reactant
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913 mg
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0.913 mL
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2.739 mL
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0.913 mL
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40 mL
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Yield
100%

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